Cas no 302912-25-0 (3-Isocyanato-1,2-dimethyl-4-nitrobenzene)

• Product Name: 3-Isocyanato-1,2-dimethyl-4-nitrobenzene
• CAS No: 302912-25-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 299330
• PubChem ID: 24873603
• Update Time: 2025-04-19

3-Isocyanato-1,2-dimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-isocyanato-3,4-dimethyl-1-nitro-
• 3-isocyanato-1,2-dimethyl-4-nitrobenzene
• 2,3-Dimethyl-6-nitrophenyl isocyanate
• 302912-25-0
• 2,3-Dimethyl-6-nitrophenyl isocyanate, 97%
• 2 3-DIMETHYL-6-NITROPHENYL ISOCYANATE
• SCHEMBL3842832
• Benzene, 2-isocyanato-3,4-dimethyl-1-nitro-
• J-017875
• 2-ISOCYANATO-3,4-DIMETHYL-1-NITROBENZENE
• DTXSID50391894
• 3-Isocyanato-1,2-dimethyl-4-nitrobenzene

• MDL： MFCD01863697
• Inchi： 1S/C9H8N2O3/c1-6-3-4-8(11(13)14)9(7(6)2)10-5-12/h3-4H,1-2H3
• InChI Key： GCYYCDNYQBZIKN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C)C=1N=C=O)=O

Computed Properties

• Exact Mass: 192.05300
• Monoisotopic Mass: 192.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Color/Form: solid
• Density: 1.24
• Melting Point: 88-92 °C (lit.)
• Boiling Point: 321.6°C at 760 mmHg
• Flash Point: 148.3°C
• Refractive Index: 1.569
• PSA: 75.25000
• LogP: 2.70210
• Solubility: Not determined

3-Isocyanato-1,2-dimethyl-4-nitrobenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38